4-Aminobenzonitrile-2,3,5,6-d4
Overview
Description
4-Aminobenzonitrile-2,3,5,6-d4, also known as 4-aminobenzonitrile-d4, is a chemical compound with the molecular formula C7H6N2 . It has been used as a derivatization reagent in capillary zone electrophoretic analysis of aldoses, ketoses, and uronic acid . It has also been used in the synthesis of methacrylic monomers containing pendant azobenzene structures and polythiophenes containing an azobenzene moiety in the side-chain .
Synthesis Analysis
4-Aminobenzonitrile has been used in the synthesis of methacrylic monomers containing pendant azobenzene structures and polythiophenes containing an azobenzene moiety in the side-chain . It has also been used as a derivatization reagent in capillary zone electrophoretic analysis of aldoses, ketoses, and uronic acid .Molecular Structure Analysis
The molecular structure of this compound is characterized by a molecular weight of 122.16 g/mol . The InChI string representation of its structure isInChI=1S/C7H6N2/c8-5-6-1-3-7 (9)4-2-6/h1-4H,9H2/i1D,2D,3D,4D
. The compound’s canonical SMILES representation is C1=CC (=CC=C1C#N)N
. Chemical Reactions Analysis
A regioselective synthesis of benzonitriles has been reported via an amino-catalyzed [3+3] benzannulation reaction of α,β-unsaturated aldehydes and 4-arylsulfonyl-2-butenenitriles . This reaction can proceed smoothly under mild reaction conditions and without the aid of any metals, additional oxidants, or strong bases .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 122.16 g/mol . The compound has a topological polar surface area of 49.8 Ų . The compound’s exact mass and monoisotopic mass are both 122.078205184 g/mol .Scientific Research Applications
Structural and Spectroscopic Studies
Research on the structure and crystal packing of aminobenzonitriles, including 4-Aminobenzonitrile, highlights the significance of the amino group's configuration and its impact on the molecule's properties. Heine et al. (1994) noted the pyramidal character of the amino group in 4-Aminobenzonitrile, influencing the angle between the planes of the amino group and the phenyl ring, which is crucial for understanding molecular interactions and stability (Heine et al., 1994). Additionally, Palafox et al. (2006) conducted a comprehensive study on the IR and Raman spectra of 4-Aminobenzonitrile, providing valuable information on vibrational modes and thermodynamic parameters, essential for materials science and analytical applications (Palafox et al., 2006).
Charge Transfer and Photophysical Behavior
The photophysical behavior and charge transfer mechanisms in aminobenzonitriles, particularly through intramolecular processes, have been a subject of extensive study. Research by Bulliard et al. (1999) explored the spectroscopic consequences of varying the twist angle of the amino group in aminobenzonitrile systems, shedding light on the electronic ground state and excited states, which is crucial for the development of photofunctional materials (Bulliard et al., 1999). Rappoport and Furche (2004) provided a theoretical perspective on photoinduced intramolecular charge transfer in 4-(Dimethyl)aminobenzonitrile, offering insights into dual fluorescence and the excited state's geometric structure, relevant for understanding the fluorescence properties of organic compounds (Rappoport & Furche, 2004).
Solvation and Complex Formation
The interaction of 4-Aminobenzonitrile with solvents and other molecules underlines its potential in studying solvation dynamics and hydrogen bonding. Alejandro et al. (2003) investigated the influence of the aliphatic chain in complexes formed by 4-Aminobenzonitrile with methanol and ethanol, revealing the preferred solvation sites and optimized geometries, which are pertinent in the fields of solution chemistry and molecular interactions (Alejandro et al., 2003).
Safety and Hazards
4-Aminobenzonitrile is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been classified for acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Properties
IUPAC Name |
4-amino-2,3,5,6-tetradeuteriobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2/c8-5-6-1-3-7(9)4-2-6/h1-4H,9H2/i1D,2D,3D,4D | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBAZINRZQSAIAY-RHQRLBAQSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1C#N)[2H])[2H])N)[2H] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
122.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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